N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]amine

• Molecular Formula: C18H22N2
• Molecular Weight: 266.4 g/mol
• IUPAC Name: 8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]octan-3-amine
• InChI: InChI=1S/C18H22N2/c19-16-10-17-7-8-18(11-16)20(17)12-13-5-6-14-3-1-2-4-15(14)9-13/h1-6,9,16-18H,7-8,10-12,19H2
• InChI Key: RTPHJBUURXVUQW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2CC3=CC4=CC=CC=C4C=C3)N

Description

N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]amine is a useful research compound. Its molecular formula is C18H22N2 and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4 g (12.9 mmol) of N-[8-(naphthalen-2-ylmethyl)-8-azabicyclo[3.2.1]oct-3-yl]acetamide are poured into 13 mL of 5N hydrochloric acid. The mixture is refluxed for 4 hours and then cooled in an ice bath, basified with 35% sodium hydroxide and extracted three times with ethyl acetate. The combined extracts are washed with water and with brine, dried over anhydrous sodium sulfate and then evaporated under reduced pressure. 3.2 g of oily product are obtained (94% yield).